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Compound of Interest

Compound Name: Meropenem-vaborbactam

Cat. No.: B606474

Meropenem-Vaborbactam Susceptibility Testing:
A Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for challenges encountered during Meropenem-vaborbactam susceptibility
testing automation. The information is designed to assist researchers, scientists, and drug
development professionals in achieving accurate and reliable results in their experiments.

Section 1: Frequently Asked Questions (FAQs) &
Troubleshooting Guides

This section addresses common issues encountered with automated and manual Meropenem-
vaborbactam susceptibility testing methods.

FAQ 1: Discrepant Results Between Automated System
and Reference Method

Question: My automated system (e.g., VITEK® 2, MicroScan WalkAway, BD Phoenix™) is
showing a different susceptibility result for Meropenem-vaborbactam compared to the
reference broth microdilution (BMD) method. What should | do?
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Answer:

Discrepancies between automated systems and reference methods can arise from various
factors. Follow this troubleshooting workflow to identify the potential cause:

Troubleshooting Workflow for Discrepant Results
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Discrepant Result Observed

1. Verify QC Results
- Were QC organisms for the automated system and BMD within the acceptable range?

QC Acceptable

2. Repeat Testing QC Failed
- Re-test the isolate on both the automated system and the reference method from a fresh subculture. (See QC Troubleshooting)

Discrepancy Persists

3. Review Experimental Protocol
- Inoculum preparation (McFarland standard)
- Incubation conditions (time, temperature)
- Media quality
- Vaborbactam concentration (fixed at 8 pg/mL for BMD)

Protocol Correct

4. Consider Organism-Specific Issues
- Is the organism known to be problematic for the automated system (e.g., Proteus mirabilis with ETEST)?

l

[ 5. Confirm Isolate Identification and Purity )
- n.

Re-identify the isolate to rule out contamination or misidentificatiol

ID Correct

6. Consult Reference Laboratory
- If discrepancy persists, send the isolate to a reference laboratory for definitive testing.

l

7. Report to Manufacturer
- Contact the manufacturer of the automated system to report the discrepancy.
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1. Check Reagents
- Expiration dates of test cards/panels, media, and QC organisms.
- Proper storage conditions.

Reagents OK

2. Verify QC Organism
- Use a fresh, pure subculture of the correct ATCC® strain.
- Ensure proper storage of stock cultures.

Organism OK

3. Review Procedure
- Inoculum preparation and density.
- Instrument maintenance and calibration.
- Correct test panel/card used.

Procedure Correct

4. Repeat QC Test
- Use new reagents and a fresh QC subculture.

QC Sitill Fails

5. Contact Technical Support
- If QC failure persists, contact the instrument manufacturer's technical support.

6. Document All Actions
- Record all troubleshooting steps and outcomes.
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Unexpected Meropenem-vaborbactam
Resistance in KPC Producer

l

( 1. Confirm MIC with a Reference Method )
- C.

Perform broth microdilution (BMD) to verify the elevated Ml

Resistance Confirmed

2. Advanced Molecular Characterization
- Test for the presence of other carbapenemase genes (e.g., NDM, VIM, OXA-48).
- Sequence porin genes (OmpK35/36) for mutations.

'

3. Review Literature
- Check for reports of similar resistance profiles in your region.

'

4. Report Findings
- If true resistance is confirmed, consider reporting to public health authorities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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